3-Chloro-1-(3,4-diethylphenyl)propan-1-one

• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 3-chloro-1-(3,4-diethylphenyl)propan-1-one
• InChI: InChI=1S/C13H17ClO/c1-3-10-5-6-12(9-11(10)4-2)13(15)7-8-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: YDVVCNQRKYGFEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)CCCl)CC

Description

3-Chloro-1-(3,4-diethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C13H17ClO and its molecular weight is 224.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Diethylbenzene (10.9 g, 74.6 mmol) and propionyl chloride (9.7 g, 74.6 mmol) are added dropwise to AlCl3 (22.3 g, 167.8 mmol) in nitromethane (75 mL) over 30 min. The reaction mixture is stirred at room temperature for 2 hours, after which 70 g of ice and 14 mL concentrated sulphuric acid are added. The aqueous phase is extracted with ether, and the combined organic phases extracted with 2N HCl and saturated aqueous NaCl. The organic phase is further treated with activated charcoal, magnesium sulphate, and filtered, and the solvent removed in vacuo.